Cas no 625-71-8 (3-Hydroxybutyric acid)

3-Hydroxybutyric acid structure

Product Name:3-Hydroxybutyric acid

CAS No:625-71-8

MF:C₄H₈O₃

MW:104.104521751404

MDL:MFCD00004546

CID:39180

PubChem ID:441

Update Time:2025-04-18

3-Hydroxybutyric acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxybutyric acid
- 3-Hydroxybutanoic acid
- DL-3-HYDROXY-N-BUTYRIC ACID
- 3 HBA
- 3 hydroxybutyrate
- 3-hydroxy-butanoicaci
- 3-hydroxy-butyric acid
- Butanoic acid,3-hydroxy
- Butyric acid,3-hydroxy
- D-3-hydroxybutyric acid
- DL-3-Hydroxybutanoic acid
- RARECHEM AL BO 1231
- LMFA01050005
- Butyric acid, 3-hydroxy-
- .beta.-Hydroxybutyric acid
- CHEMBL1162496
- EINECS 210-908-0
- SY076545
- 3-hydroxybutyric acid, (+/-)-
- beta-Hydroxy-n-butyric acid
- AMY10050
- MFCD00004546
- (+/-)-3-Hydroxybutanoic acid
- A833855
- SMR000112209
- 3-Hydroxybuttersaeure
- D84191
- MFCD00137685
- EINECS 206-099-9
- 3-Hydroxybutyric acid, 95%
- 3-Hydroxybutanoic Acid + 3-(3-Hydroxybutyryloxy)butyric Acid (CAS:7565-79-9) (50:50 Mixture)
- SY074781
- J-017776
- NSC 3806
- DL-3-HydroxybutyricAcid
- SCHEMBL2731
- FT-0625402
- BETA-HYDROXYBUTYRIC ACID [WHO-DD]
- 3-hydroxy-butanoic acid
- beta-hydroxy-butyrate
- SY114480
- J-016241
- 3-Hydroxybutyric acid, tech grade
- AB88579
- DL-.beta.-Hydroxybutyric acid
- 26063-00-3
- (+/-)-3-Hydroxybutyric Acid
- DL-beta-Hydroxybutyric acid
- NS00014717
- UNII-TZP1275679
- TZP1275679
- (.+/-.)-3-Hydroxybutyric acid
- beta-hydroxybutyrate
- 3-HYDROXYBUTYRICACID
- BHBA
- s1031
- NSC-3806
- 3- hydroxybutyric acid
- beta-Hydroxybutyric acid
- (+-)-3-Hydroxybutyric acid
- .BETA.HYDROXYBUTYRIC ACID
- Butanoic acid, 3-hydroxy-, (A+/-)-
- 625-71-8
- NSC3806
- MLS001332397
- DL-3-Hydroxybutyric Acid
- Butyric acid, 3-hydroxy- (8CI)
- AI3-21675
- AKOS009156821
- 3-OH-butyric acid
- Q223092
- EN300-147463
- D(-)-beta-hydroxy butyric acid
- beta-hydroxybutanoic acid
- HY-113378
- (+/-)-beta-Hydroxybutyrate
- CS-0062335
- (+/-)-3-Hydroxybutyric Acid (Technical Grade)
- VS-08544
- MLS001332398
- CHEBI:20067
- d,l-3-hydroxybutyric acid
- FT-0615836
- bmse000905
- FT-0605325
- HB4640
- .beta.-Hydroxy-n-butyric acid
- Butanoic acid, 3-hydroxy-
- D,l-3 hydroxybutyrate
- bmse000161
- AC-5701
- HMS3369F13
- FT-0605155
- 3-HYDROXYBUTYRIC ACID [INCI]
- beta-Hydroxybuttersaeure
- A876308
- (1)-3-Hydroxybutyric acid
- (RS)-3-hydroxybutyric acid
- .BETA.-HYDROXYBUTYRIC ACID [MI]
- H0228
- SB44475
- HMS2270C20
- 300-85-6
- Hydroxybutyric acid, dl-
- poly(3-hydroxybutyric acid)
- DTXSID60859511
- 869DD3C9-3114-4BE2-B4A6-6F1787476E95
- BRD-A41387824-001-06-0
- STL377875
- BBL027467
- Butanoic acid, 3-hydroxy-, (+/-)-
- 3-hydroxy-butyrate
- (+/-)-3-Hydroxybutanoic acid;DL-?-Hydroxybutyric acid
- Poly(3-hydroxybutyric acid), MW~500,000
- FP179872
- Poly[(R)-3-hydroxybutyrate], Mn ~500,000
- FH30882
- MDL： MFCD00004546
- Inchi： 1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
- InChI Key： WHBMMWSBFZVSSR-UHFFFAOYSA-N
- SMILES： OC(C)CC(=O)O

Computed Properties

Exact Mass: 104.04700
Monoisotopic Mass: 104.047344
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 69.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: Not determined
XLogP3: -0.5
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: Cryst.
Density: 1.126
Melting Point: 49°C
Boiling Point: 118-120 ºC (2 mmHg)
Flash Point: >110 ºC
Refractive Index: 1.443
PSA: 57.53000
LogP: -0.15810
pka: 4.70(at 25℃)
FEMA: 3282
Solubility: >10%

3-Hydroxybutyric acid Security Information

WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：0-6°C

3-Hydroxybutyric acid Pricemore >>

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